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Introduction
Acetylcholinesterase (AChE) is a critical enzyme in the nervous system, responsible for the

hydrolysis of the neurotransmitter acetylcholine, which terminates the nerve impulse.[1] The

inhibition of AChE is a key mechanism of toxicity for many compounds, including

organophosphate pesticides like diazinon.[2][3] Diazinon itself is a phosphorothioate and

requires metabolic activation to its active form, diazoxon, which is a potent inhibitor of AChE.[1]

[4] The accumulation of acetylcholine due to AChE inhibition leads to overstimulation of

cholinergic receptors, resulting in a range of toxic effects.[1][2]

This document provides a detailed protocol for an in vitro acetylcholinesterase inhibition assay

using diazinon, based on the widely used Ellman's method.[5][6][7][8] This colorimetric assay

offers a simple, reliable, and high-throughput compatible method for determining the inhibitory

potential of compounds like diazinon on AChE activity.

Principle of the Assay
The Ellman's method is a spectrophotometric assay that quantifies AChE activity.[6][8] The

assay relies on the hydrolysis of the substrate acetylthiocholine (ATCI) by AChE to produce

thiocholine. The thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or
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Ellman's reagent) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can

be measured spectrophotometrically at 412 nm.[5][6][8] The rate of color formation is directly

proportional to the AChE activity. In the presence of an inhibitor like diazinon (or its active

metabolite, diazoxon), the rate of the reaction decreases, allowing for the quantification of the

inhibitor's potency, typically expressed as the half-maximal inhibitory concentration (IC50).

Data Presentation
Table 1: Inhibitory Potency of Diazinon on Acetylcholinesterase

Compound
Inhibitor
Concentration (µM)

% Inhibition IC50 (µM)

Diazinon 0.1

1

10 24.45[9][10]

50

100

Note: The percentage of inhibition needs to be experimentally determined at each

concentration to calculate the IC50 value. The provided IC50 value is from a published study

and serves as a reference.

Experimental Protocols
Materials and Reagents

Acetylcholinesterase (AChE) from electric eel (Electrophorus electricus)

Diazinon

Acetylthiocholine iodide (ATCI)

5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's Reagent)

Phosphate buffer (0.1 M, pH 8.0)
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Dimethyl sulfoxide (DMSO)

96-well microplate

Microplate reader capable of measuring absorbance at 412 nm

Reagent Preparation
0.1 M Phosphate Buffer (pH 8.0): Prepare by mixing appropriate volumes of 0.1 M sodium

phosphate monobasic and 0.1 M sodium phosphate dibasic solutions to achieve a pH of 8.0.

AChE Solution (1 U/mL): Prepare a stock solution of AChE in 0.1 M phosphate buffer (pH

8.0). Just before the assay, dilute the stock solution to a final concentration of 1 U/mL with

the same buffer. Keep the enzyme solution on ice.

ATCI Solution (14 mM): Dissolve an appropriate amount of ATCI in deionized water to make

a 14 mM solution. Prepare this solution fresh on the day of the experiment.[8]

DTNB Solution (10 mM): Dissolve an appropriate amount of DTNB in 0.1 M phosphate buffer

(pH 8.0) to make a 10 mM solution. Protect this solution from light.[8]

Diazinon Stock Solution (e.g., 10 mM): Prepare a stock solution of diazinon in DMSO. From

this stock, prepare serial dilutions in DMSO to achieve the desired final concentrations for

the assay.

Assay Procedure (96-well plate format)
Prepare Assay Plate:

Blank: 180 µL of phosphate buffer.

Control (No Inhibitor): 160 µL of phosphate buffer + 20 µL of DMSO.

Inhibitor Wells: 160 µL of phosphate buffer + 20 µL of diazinon solution (at various

concentrations).

Add Enzyme: Add 20 µL of the AChE solution (1 U/mL) to the control and inhibitor wells. Mix

gently by pipetting.
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Pre-incubation: Incubate the plate at room temperature (25°C) for 15 minutes to allow the

inhibitor to interact with the enzyme.

Add DTNB: Add 20 µL of the 10 mM DTNB solution to all wells (including the blank).

Initiate Reaction: Add 20 µL of the 14 mM ATCI solution to all wells to start the enzymatic

reaction.

Kinetic Measurement: Immediately start measuring the absorbance at 412 nm every minute

for 10-15 minutes using a microplate reader.

Data Analysis
Calculate the rate of reaction (V) for each well by determining the change in absorbance per

minute (ΔAbs/min).

Calculate the percentage of inhibition for each concentration of diazinon using the following

formula:

% Inhibition = [ (V_control - V_inhibitor) / V_control ] * 100

Where:

V_control is the rate of reaction in the absence of the inhibitor.

V_inhibitor is the rate of reaction in the presence of the inhibitor.

Determine the IC50 value: Plot the percentage of inhibition against the logarithm of the

inhibitor concentration. The IC50 is the concentration of the inhibitor that causes 50%

inhibition of AChE activity, which can be determined by non-linear regression analysis of the

dose-response curve.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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